Cas no 75552-46-4 (2-(3-chlorophenyl)cyclohexa-2,5-diene-1,4-dione)

• Product Name: 2-(3-chlorophenyl)cyclohexa-2,5-diene-1,4-dione
• CAS No: 75552-46-4
• MF: C₁₂H₇ClO₂
• MW: 218.63578248024
• CID: 1775166
• PubChem ID: 707776
• Update Time: 2025-04-21

2-(3-chlorophenyl)cyclohexa-2,5-diene-1,4-dione Chemical and Physical Properties

Names and Identifiers

• 2-(3-chlorophenyl)cyclohexa-2,5-diene-1,4-dione
• CBMicro_032151
• 2-(3-chlorophenyl)-1,4-benzoquinone
• AKOS002286281
• (3-chloro-phenyl)-[1,4]benzoquinone
• MixCom6_001815
• ST50076793
• 2-(3'-chlorophenyl)-1,4-benzoquinone
• 2-(m-chlorophenyl)-p-quinone
• SureCN3767108
• STK338100
• 3'-Cl-PCB-Q
• NSC731223
• 2-(m-chlorophenyl)-1,4-benzoquinone
• AC1LE7TL
• CBMicro_032151; 2-(3-chlorophenyl)-1,4-benzoquinone; AKOS002286281; (3-chloro-phenyl)-[1,4]benzoquinone; MixCom6_001815; ST50076793; 2-(3'-chlorophenyl)-1,4-benzoquinone; 2-(m-chlorophenyl)-p-quinone; SureCN3767108; STK338100; 3'-Cl-PCB-Q; NSC731223; 2-(m-chlorophenyl)-1,4-benzoquinone; AC1LE7TL;
• DTXSID50351716
• 75552-46-4
• NSC-731223
• BIM-0032201.P001
• SCHEMBL3767108

• Inchi： 1S/C12H7ClO2/c13-9-3-1-2-8(6-9)11-7-10(14)4-5-12(11)15/h1-7H
• InChI Key： RFASLPNXDILHEB-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)C1=CC(C=CC1=O)=O

Computed Properties

• Exact Mass: 218.01351
• Monoisotopic Mass: 218.013
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 355
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 34.1Ų

Experimental Properties

• PSA: 34.14
• LogP: 2.43140